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molecular formula C7H6N2O2 B142809 3-Nitro-2-vinylpyridine CAS No. 150281-83-7

3-Nitro-2-vinylpyridine

Cat. No. B142809
CAS RN: 150281-83-7
M. Wt: 150.13 g/mol
InChI Key: ANSJTRRYCNYUJD-UHFFFAOYSA-N
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Patent
US06610692B1

Procedure details

Into a solution of the commercially available 2-chloro-3-nitropyridine (2 g, 12.6 mMol) in 5 mL of anhydrous N,N-dimethylformamide under inert atmosphere was added tributyl(vinyl)tin (4 mL, 13.87 mMol, 1.1 eq), lithium chloride (2.68 g, 50.46 mMol, 5 eq), and dichlorobis(triphenylphosphine)-palladium(II) (442 mg, 0.64 mMol, 5 Mol %). This was heated for 18 h at 90° C., concentrated in vacuo, and purified by flash silica gel chromatography using 10% ethyl acetate in hexanes as an eluent to afford the title compound as a brown oil (0.75 g).
Name
2-chloro-3-nitropyridine
Quantity
2 g
Type
reactant
Reaction Step One
Name
tributyl(vinyl)tin
Quantity
4 mL
Type
reactant
Reaction Step One
Name
lithium chloride
Quantity
2.68 g
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
5 mL
Type
solvent
Reaction Step One
Name
dichlorobis(triphenylphosphine)-palladium(II)
Quantity
442 mg
Type
catalyst
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
Cl[C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=[CH:4][N:3]=1.[CH2:11]([Sn](CCCC)(CCCC)C=C)[CH2:12]CC.[Cl-].[Li+]>CN(C)C=O.Cl[Pd](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1>[CH:11]([C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=[CH:4][N:3]=1)=[CH2:12] |f:2.3,^1:35,54|

Inputs

Step One
Name
2-chloro-3-nitropyridine
Quantity
2 g
Type
reactant
Smiles
ClC1=NC=CC=C1[N+](=O)[O-]
Name
tributyl(vinyl)tin
Quantity
4 mL
Type
reactant
Smiles
C(CCC)[Sn](C=C)(CCCC)CCCC
Name
lithium chloride
Quantity
2.68 g
Type
reactant
Smiles
[Cl-].[Li+]
Name
N,N-dimethylformamide
Quantity
5 mL
Type
solvent
Smiles
CN(C=O)C
Name
dichlorobis(triphenylphosphine)-palladium(II)
Quantity
442 mg
Type
catalyst
Smiles
Cl[Pd]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
90 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
purified by flash silica gel chromatography

Outcomes

Product
Name
title compound
Type
product
Smiles
C(=C)C1=NC=CC=C1[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 0.75 g
YIELD: CALCULATEDPERCENTYIELD 39.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.